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A Comparative Guide to Thermodynamic Models
In Ferronickel Smelting

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of thermodynamic models used in ferronickel
smelting processes, supported by experimental data from various research studies. The focus
is on the validation of these models to enhance their predictive accuracy for industrial
applications.

Thermodynamic modeling is a crucial tool for optimizing the pyrometallurgical extraction of
ferronickel from laterite ores. These models allow for the prediction of phase equilibria,
elemental distribution between the metal and slag phases, and the influence of process
parameters such as reductant addition and slag composition on the final product quality and
recovery rates. The validation of these models against robust experimental data is paramount
to ensure their reliability.

Performance Comparison of Thermodynamic
Models

The most predominantly utilized thermodynamic modeling software in the reviewed literature is
FactSage™. This software, coupled with its extensive thermodynamic databases (e.g., FactPS,
FToxid, FSstel), is frequently used to simulate the complex chemical interactions in ferronickel
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smelting.[1][2] The validation of FactSage models is typically performed by comparing the
predicted outcomes with results from laboratory-scale smelting experiments.

Below are tables summarizing the quantitative data from studies that have validated
thermodynamic models, primarily FactSage, for ferronickel smelting.

Table 1: Influence of Carbon Reductant on Ferronickel
and Slag Composition

This table compares the predicted and experimental compositions of ferronickel alloy and slag
at varying carbon addition levels. The data is synthesized from a study by Corpuz et al. (2024).

[1]
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Thermodynamic

R Carbon Addition Model (FactSage Experimental

(wt.%) Result
8.2)

Ferronickel

Ni (%) 3 14.5 13.8

Fe (%) 3 84.9 85.5

Fe/Ni Ratio 3 5.86 6.20

Ni (%) 4 16.1 15.7

Fe (%) 4 81.6 82.3

Fe/Ni Ratio 4 5.07 5.24

Slag

NiO (%) 3 0.025 0.031

FeO (%) 3 12.31 13.15

MgO/SiO2 Ratio 3 0.53 0.52

NiO (%) 4 0.019 0.022

FeO (%) 4 9.85 10.14

MgO/SiO2 Ratio 4 0.55 0.56

Table 2: Effect of Slag Basicity (MgOI/SiO2) on Nickel
Recovery

This table illustrates the comparison between thermodynamically predicted and experimentally
determined nickel recovery at different slag basicity ratios. The data is based on the work of
Corpuz et al. (2024).[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.mdpi.com/2075-163X/15/2/101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Thermodynamic Model
MgOISiO:z Ratio (FactSage 8.2) - Ni
Recovery (%)

Experimental Result - Ni
Recovery (%)

0.60 94.8 93.5
0.65 96.2 95.6
0.70 96.5 95.9
0.75 95.3 94.1

Experimental Protocols

The validation of thermodynamic models relies on well-defined experimental procedures that
replicate the conditions of the smelting process at a laboratory scale. The following are detailed
methodologies for key experiments cited in the validation studies.

Laboratory-Scale Smelting Protocol

A common experimental setup for ferronickel smelting research involves the use of high-
temperature furnaces to simulate industrial processes.

o Materials: The primary raw material is typically laterite ore, which is often calcined to remove
moisture and volatile components before smelting.[1] Reductants such as coke or coal are
used, and fluxes like limestone or silica may be added to control the slag composition.[3]

e Furnace: Laboratory-scale smelting is often conducted in electric arc furnaces (AC or DC) or
vertical tube furnaces.[3][4] For instance, a study utilized a DC-arc furnace with a single
graphite electrode for smelting 5 kg batches of ore.[3] Another approach involves using a
muffle furnace for calcination followed by a vertical tube furnace for reduction and smelting.

[4]
e Procedure:

o A predetermined mixture of dried laterite ore, reductant, and fluxes is placed in a crucible
(e.g., alumina or graphite).[4][5]
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o The crucible is heated in the furnace to the target smelting temperature, typically ranging
from 1450°C to 1650°C.[3][6]

o The smelting process is carried out for a specific duration, which can range from 25
minutes to an hour, to allow for the reduction and separation of the metal and slag phases.

[3]L6]

o After smelting, the molten products are poured into a mold and allowed to cool.[5] The
ferronickel alloy, being denser, settles at the bottom, separating from the slag.

o Atmosphere: The furnace atmosphere is often controlled. For instance, a gas mixture of Nz,
COz2, and CO can be passed through the furnace to maintain a specific reducing potential.[4]

Analytical Techniques for Product Characterization

The chemical and mineralogical composition of the produced ferronickel and slag are
determined using various analytical methods to provide the data for model validation.

» X-Ray Fluorescence (XRF): This technique is widely used for the elemental analysis of both
the ferronickel alloy and the slag to determine the concentrations of major and minor
elements.[1][4][5]

e Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): ICP-OES is
employed for more precise quantitative analysis of specific elements, such as nickel and
iron, in the ore, alloy, and slag.[1]

o X-Ray Diffraction (XRD): XRD analysis is used to identify the mineralogical phases present
in the raw materials and the final slag, which is crucial for understanding the slag's behavior
and for validating the predicted solid phases in the thermodynamic model.[1][2][5]

e Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS): This
technique provides microstructural and compositional information about the different phases
within the slag and metal, helping to identify entrained metal droplets in the slag, for
example.[2]

Visualization of the Validation Workflow
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The following diagram illustrates the logical workflow for the validation of thermodynamic
models in the context of ferronickel smelting processes.

Thermodynamic Modeling Experimental Procedure
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Caption: Workflow for validating thermodynamic models in ferronickel smelting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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